5-chloro-N-(1-phenylethyl)thiophene-2-sulfonamide

• IUPAC Name: 5-chloro-N-(1-phenylethyl)thiophene-2-sulfonamide
• InChI: InChI=1S/C12H12ClNO2S2/c1-9(10-5-3-2-4-6-10)14-18(15,16)12-8-7-11(13)17-12/h2-9,14H,1H3
• InChI Key: PGANZZYWWSKYBB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NS(=O)(=O)C2=CC=C(S2)Cl
• Molecular Formula: C12H12ClNO2S2
• Molecular Weight: 301.8 g/mol

Description

5-chloro-N-(1-phenylethyl)thiophene-2-sulfonamide is a compound that belongs to the class of thiophene derivatives Thiophene is a five-membered heterocyclic compound containing sulfur

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-chloro-N-(1-phenylethyl)thiophene-2-sulfonamide typically involves the reaction of thiophene derivatives with sulfonamide groups. One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds . This reaction involves the use of boron reagents and palladium catalysts under mild conditions, making it suitable for synthesizing complex organic molecules.

Industrial Production Methods

Industrial production of thiophene derivatives, including this compound, often involves large-scale chemical processes that ensure high yield and purity. These methods may include continuous flow reactions and the use of advanced catalytic systems to optimize reaction conditions and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

5-chloro-N-(1-phenylethyl)thiophene-2-sulfonamide undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: Common reagents include nucleophiles like amines and electrophiles like alkyl halides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or sulfides.

Scientific Research Applications

5-chloro-N-(1-phenylethyl)thiophene-2-sulfonamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of other complex organic molecules.

Medicine: It is being explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: It is used in the development of advanced materials, such as organic semiconductors and corrosion inhibitors.

Mechanism of Action

The mechanism of action of 5-chloro-N-(1-phenylethyl)thiophene-2-sulfonamide involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Thiourea Derivatives: These compounds have similar sulfur-containing structures and exhibit a range of biological activities, including antibacterial and anticancer properties.

Indole Derivatives: These compounds also have heterocyclic structures and are known for their diverse biological activities, such as antiviral and anti-inflammatory effects.

Uniqueness

5-chloro-N-(1-phenylethyl)thiophene-2-sulfonamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its thiophene ring system and sulfonamide group make it particularly versatile for various applications in chemistry, biology, and industry.